Cas no 1806644-31-4 (Methyl 2-(3-chloropropyl)-4-methylbenzoate)

• Product Name: Methyl 2-(3-chloropropyl)-4-methylbenzoate
• CAS No: 1806644-31-4
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5000471
• Update Time: 2025-07-26

Methyl 2-(3-chloropropyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-chloropropyl)-4-methylbenzoate

• Inchi： 1S/C12H15ClO2/c1-9-5-6-11(12(14)15-2)10(8-9)4-3-7-13/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： PVNSUDILPBPJCG-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(3-chloropropyl)-4-methylbenzoate

Methyl 2-(3-chloropropyl)-4-methylbenzoate (CAS No. 1806644-31-4): A Comprehensive Overview

Methyl 2-(3-chloropropyl)-4-methylbenzoate, identified by its CAS number 1806644-31-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical research. The molecular structure of Methyl 2-(3-chloropropyl)-4-methylbenzoate consists of a benzoate moiety substituted with a 3-chloropropyl group and a methyl group at the para position, which contributes to its distinct chemical properties and reactivity.

The benzoate group is a well-known pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, analgesic, and antimicrobial properties. The presence of the 3-chloropropyl substituent introduces additional functionalization possibilities, enabling further derivatization and customization for specific biological targets. This structural versatility makes Methyl 2-(3-chloropropyl)-4-methylbenzoate a valuable intermediate in synthetic chemistry, particularly in the preparation of more complex molecules.

In recent years, there has been growing interest in exploring the potential of benzoate derivatives as lead compounds for drug discovery. Studies have demonstrated that modifications to the benzoate core can significantly alter the biological activity and pharmacokinetic profiles of these compounds. The incorporation of electron-withdrawing groups, such as chloro substituents, can enhance binding affinity to biological targets, while alkyl chains like the 3-chloropropyl group can influence solubility and metabolic stability.

One of the most compelling aspects of Methyl 2-(3-chloropropyl)-4-methylbenzoate is its utility in the synthesis of biologically active molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in metabolic diseases, cancer, and inflammatory disorders. For instance, derivatives of this compound have shown promise in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. The ability to fine-tune the structure of these derivatives allows for the optimization of potency, selectivity, and pharmacokinetic properties.

The chemical synthesis of Methyl 2-(3-chloropropyl)-4-methylbenzoate involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or alkylation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the 3-chloropropyl group with high efficiency. These synthetic strategies highlight the compound's importance as a building block in organic synthesis.

From a pharmaceutical perspective, the biological activity of Methyl 2-(3-chloropropyl)-4-methylbenzoate is a critical area of investigation. Preclinical studies have begun to uncover its potential as a scaffold for developing new drugs. For example, researchers have explored its interactions with cytochrome P450 enzymes, which are crucial in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens.

The role of computational chemistry in studying Methyl 2-(3-chloropropyl)-4-methylbenzoate cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, identify potential drug candidates, and design experiments more efficiently. These computational approaches complement experimental work by providing insights into the structure-activity relationships (SAR) of benzoate derivatives. Such integrative studies are pivotal in accelerating the discovery process.

In conclusion, Methyl 2-(3-chloropropyl)-4-methylbenzoate (CAS No. 1806644-31-4) represents a significant advancement in chemical research with potential applications across multiple disciplines. Its unique structural features make it a versatile intermediate for synthesizing biologically active compounds, while its pharmacological properties offer opportunities for developing new therapeutic agents. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in pharmaceutical innovation.